molecular formula C16H14N2O B1475024 1-(4-Ethynylphenyl)-3-(3-methylphenyl)urea CAS No. 1852556-47-8

1-(4-Ethynylphenyl)-3-(3-methylphenyl)urea

Cat. No.: B1475024
CAS No.: 1852556-47-8
M. Wt: 250.29 g/mol
InChI Key: OIXWEMNCMOFDPY-UHFFFAOYSA-N
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Description

1-(4-Ethynylphenyl)-3-(3-methylphenyl)urea is a useful research compound. Its molecular formula is C16H14N2O and its molecular weight is 250.29 g/mol. The purity is usually 95%.
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Properties

IUPAC Name

1-(4-ethynylphenyl)-3-(3-methylphenyl)urea
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InChI

InChI=1S/C16H14N2O/c1-3-13-7-9-14(10-8-13)17-16(19)18-15-6-4-5-12(2)11-15/h1,4-11H,2H3,(H2,17,18,19)
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InChI Key

OIXWEMNCMOFDPY-UHFFFAOYSA-N
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Canonical SMILES

CC1=CC(=CC=C1)NC(=O)NC2=CC=C(C=C2)C#C
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Molecular Formula

C16H14N2O
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Molecular Weight

250.29 g/mol
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Synthesis routes and methods I

Procedure details

To a solution of 4-ethynylaniline (1.308 g, 11.18 mmol, 1 eq) in anhydrous THF (20 mL) under nitrogen atmosphere at room temperature was added dropwise m-tolyl isocyanate (1.684 mL, 1.2 eq). The yellow reaction solution was stirred at room temperature for 3 hours. The reaction was then partitioned between EtOAc and aq NH4Cl. The organic layer was isolated, washed with saturated aq NaHCO3, brine, and dried with anhydrous sodium sulfate. The upper solvent layer was decanted and concentrated. The resulting solid residue was chromatographed initially with EtOAc-Hex from 1:100 to 1:4 and then continued with an eluent from dichloromethane to MeOH-DCM 1:10. The product fractions were collected, concentrated, and the white solid was triturated with EtOAc-Hex (2:1) at room temperature for 18 h. Upon filtration, 1-(4-ethynylphenyl)-3-(3-methylphenyl)urea was obtained as white solid in amount of 2.134 g.
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Synthesis routes and methods II

Procedure details

A solution of 4-ethynylaniline (1.308 g, 11.18 mmol, 1 eq) and m-tolyl isocyanate (1.684 mL, 1.2 eq) in anhydrous THF (20 mL) was stirred under nitrogen atmosphere at room temperature for three hours. The yellow solution was diluted with ethyl acetate, washed sequentially with aqueous ammonium chloride, saturated aqueous sodium bicarbonate, brine, and lastly dried with anhydrous sodium sulfate. The clear solution was decanted, concentrated under reduced pressure to a lesser amount, and an off-white solid was obtained upon filtration. This solid was subject to a gradient column chromatography (EtOAc-Hex 1:100 to 1:4) followed by another column chromatography (from DCM to MeOH-DCM 1:10). 1-(4-ethynylphenyl)-3-(3-methylphenyl)urea was obtained as an off-white powder in amount of 2.134 g.
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